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Compound of Interest

Compound Name: Infigratinib-d3

Cat. No.: B12377363

Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Infigratinib-d3 in

Research Settings

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Infigratinib-d3. The following protocols for

personal protective equipment, operational handling, and disposal are designed to ensure a

safe laboratory environment and minimize exposure risk.

Personal Protective Equipment (PPE)
Given that Infigratinib is an antineoplastic agent, and Infigratinib-d3 is its deuterated analog,

stringent handling precautions are necessary.[1][2] The following table summarizes the

required personal protective equipment.
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Protection Type Required PPE Specifications & Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

To protect against splashes,

aerosols, and airborne

particles of the compound.

Skin Protection

Disposable, powder-free

chemotherapy gloves (double-

gloving recommended).[3]

Tested for resistance to

hazardous drugs (e.g., ASTM

D6978). Double gloving

provides an additional barrier.

Disposable, solid-front, back-

closing protective gown with

long sleeves and elastic or knit

cuffs.[2]

Should be demonstrated to be

resistant to permeability by

hazardous drugs. Cuffs should

be tucked under the outer

glove.

Disposable shoe covers.[2]

To prevent the tracking of

contamination out of the

designated handling area.

Respiratory Protection

An N95 respirator or higher

should be used when handling

the powder outside of a

containment device.[3]

To prevent inhalation of

airborne particles, especially

when manipulating the solid

compound. A powered air-

purifying respirator (PAPR)

may be required for higher-risk

procedures.

Operational Handling Protocol
Note: While a specific Safety Data Sheet (SDS) for Infigratinib-d3 is not readily available, the

handling procedures are based on the SDS for Infigratinib and general guidelines for potent

pharmaceutical compounds.[4] Deuteration may slightly alter the pharmacokinetic properties

but is not expected to significantly change the immediate handling hazards.[5][6]
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Receiving and Storage
1.1. Inspection: Upon receipt, inspect the outer packaging for any signs of damage or

leakage. If compromised, follow spill procedures.

1.2. Storage: Store Infigratinib-d3 in a tightly sealed, clearly labeled container in a

designated, secure, and well-ventilated area. A product data sheet for Infigratinib-d3
recommends storage of the powder at -20°C for up to 3 years.[7] Access to the storage area

should be restricted to authorized personnel.

Preparation and Use (within a Containment Device)
2.1. Engineering Controls: All manipulations of powdered Infigratinib-d3 (e.g., weighing,

reconstitution) must be performed within a certified chemical fume hood, biological safety

cabinet, or glove box to minimize inhalation exposure.[1]

2.2. Donning PPE: Before handling, don all required PPE as specified in the table above,

ensuring there are no gaps between the gown cuffs and gloves.

2.3. Surface Preparation: Cover the work surface with a disposable, plastic-backed

absorbent pad to contain any potential spills.

2.4. Weighing and Reconstitution:

Handle the compound carefully to avoid generating dust.

Use dedicated, clean spatulas and weighing vessels.

When dissolving, add the solvent slowly to the powder to prevent splashing. A product

data sheet indicates that Infigratinib-d3 is soluble in DMSO.[7]

2.5. Post-Handling:

Wipe down all surfaces of the containment device with an appropriate deactivating and

cleaning agent.

Carefully doff PPE, starting with outer gloves, and dispose of it as cytotoxic waste.
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Wash hands and forearms thoroughly with soap and water.[1]

Disposal Plan
All materials contaminated with Infigratinib-d3 are considered cytotoxic waste and must be

disposed of according to institutional and regulatory guidelines.

Waste Segregation
1.1. Sharps: Needles, syringes, and other contaminated sharps must be placed in a

designated, puncture-resistant sharps container labeled "Cytotoxic Waste."

1.2. Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and

other solid materials must be placed in a clearly labeled, leak-proof "Cytotoxic Waste" bag or

container.[1]

1.3. Liquid Waste: Unused solutions or liquid waste containing Infigratinib-d3 should be

collected in a sealed, compatible, and clearly labeled hazardous waste container. Do not

pour down the drain.[4]

Disposal Procedure
2.1. Containment: All cytotoxic waste containers must be sealed before removal from the

laboratory.

2.2. Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name of

the compound (Infigratinib-d3), and any other information required by your institution's

environmental health and safety department.[8]

2.3. Collection: Follow your institution's procedures for the collection of hazardous chemical

waste. This typically involves contacting the environmental health and safety department for

pickup.[8][9]

Experimental Workflow Diagram
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Safe handling and disposal workflow for Infigratinib-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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